Cas no 303992-57-6 (N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide)

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide is a synthetic organic compound featuring both acetylphenyl and chlorophenoxy functional groups, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular structure allows for selective reactivity, particularly in amide bond formation and electrophilic aromatic substitution. The presence of the 4-chlorophenoxy moiety enhances its potential as a precursor for bioactive molecules, including herbicides and antimicrobial agents. The acetyl group offers additional derivatization opportunities, facilitating further structural modifications. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties make it a valuable tool for medicinal chemistry and material science research.

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide structure

303992-57-6 structure

Product Name:N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide

CAS No:303992-57-6

MF:C₁₆H₁₄ClNO₃

MW:303.740263462067

MDL:MFCD00745303

CID:3083482

PubChem ID:723677

Update Time:2025-05-27

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide
- ALBB-002960
- CS-0314953
- AKOS001611702
- BBL036430
- 303992-57-6
- F0336-0212
- MFCD00745303
- STK500572
- SR-01000424734
- H22467
- VS-13481
- SR-01000424734-1
- ZINC00129200
- MDL： MFCD00745303
- Inchi： 1S/C16H14ClNO3/c1-11(19)12-2-6-14(7-3-12)18-16(20)10-21-15-8-4-13(17)5-9-15/h2-9H,10H2,1H3,(H,18,20)
- InChI Key： BHNODSWBAPOYPB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

Exact Mass: 303.0662210Da
Monoisotopic Mass: 303.0662210Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.4Å²

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB404891-500 mg	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	500MG	€195.40	2022-08-31
abcr	AB404891-1 g	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	1g	€228.00	2022-08-31
abcr	AB404891-5 g	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	5g	€618.00	2022-08-31
abcr	AB404891-10 g	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	10g	€1,008.00	2022-08-31
TRC	N017620-250mg	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	250mg	$ 185.00	2022-06-03
TRC	N017620-500mg	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	500mg	$ 300.00	2022-06-03
TRC	N017620-1000mg	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide	303992-57-6	1g	$ 480.00	2022-06-03
abcr	AB404891-500mg	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide; .	303992-57-6	500mg	€205.00	2024-07-23
abcr	AB404891-1g	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide; .	303992-57-6	1g	€237.00	2024-07-23
abcr	AB404891-5g	N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide; .	303992-57-6	5g	€637.00	2024-07-23

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide Related Literature

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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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Additional information on N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide

Comprehensive Overview of N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide (CAS No. 303992-57-6)

N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide, identified by its CAS number 303992-57-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an acetylphenyl group with a chlorophenoxy moiety, making it a subject of interest for its potential applications in drug development and crop protection. Researchers are particularly intrigued by its possible role as an intermediate in synthesizing bioactive molecules, given its structural versatility.

In recent years, the demand for N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide has surged due to its relevance in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Studies suggest that derivatives of this compound may exhibit antibacterial or antifungal properties, aligning with the global push for novel therapeutics. Additionally, its potential as a plant growth regulator or pesticide adjuvant has sparked interest in eco-friendly agrochemical solutions, a trending topic in green chemistry.

The synthesis of CAS 303992-57-6 typically involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation. These methods are critical for quality control, especially when the compound is used in high-throughput screening for drug discovery or precision farming applications.

From an industrial perspective, N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide is often discussed in the context of scalable synthesis and cost-effective production. Manufacturers are exploring catalytic processes and solvent-free reactions to minimize environmental impact, reflecting the growing emphasis on circular economy principles. Such innovations are frequently searched by professionals seeking sustainable chemical manufacturing practices.

Safety and regulatory compliance remain paramount when handling 303992-57-6. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with broader workplace safety trends, including OSHA standards and REACH regulations, which dominate occupational health discussions.

Looking ahead, the future of N-(4-Acetylphenyl)-2-(4-chlorophenoxy)acetamide appears promising, with ongoing investigations into its structure-activity relationships (SAR) and potential synergy with nanotechnology-based delivery systems. These cutting-edge applications resonate with current searches for next-generation pharmaceuticals and smart agrochemicals, positioning this compound at the intersection of innovation and practicality.